4-fluoro-2-methylene-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C10H7FO
• Molecular Weight: 162.16 g/mol
• IUPAC Name: 4-fluoro-2-methylidene-3H-inden-1-one
• InChI: InChI=1S/C10H7FO/c1-6-5-8-7(10(6)12)3-2-4-9(8)11/h2-4H,1,5H2
• InChI Key: MHCDSONQCGMUFE-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2=C(C1=O)C=CC=C2F

Description

4-fluoro-2-methylene-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C10H7FO and its molecular weight is 162.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1000 mL round bottle flask were charged 4-fluoro-2,3-dihydro-1H-inden-1-one (249a) (5.04 g, 33.6 mmol), paraformaldehyde (10.08 g, 336 mmol), phenylboronic acid (4.92 g, 40.3 mmol) followed by toluene (235 mL), to the suspension was added TFA 2.6 mL, 33.6 mmol), and the resulting suspension was refluxed for 4 hrs, which resulted a clear yellowish solution. The solution was cooled to room temperature, and the pH was adjusted to 7-8 by adding saturated NaHCO3. After extracting with ethyl acetate, the organic layers were combined, and evaporated. The residue was purified by flash chromatography (0 to 30% EtOAc/Hexane) to give 4-fluoro-2-methylene-2,3-dihydro-1H-inden-1-one (249b) (3.91 g, 72%). LC-MS tR=1.49 min in 3 min chromatography, MS (ESI) m/z 163 [M+H]+